Cas no 88526-29-8 (Cyclopropane-1,2-diamine dihydrochloride)

Cyclopropane-1,2-diamine dihydrochloride structure
88526-29-8 structure
Product Name:Cyclopropane-1,2-diamine dihydrochloride
CAS No:88526-29-8
MF:C3H10Cl2N2
MW:145.030898571014
MDL:MFCD22421764
CID:4718473
PubChem ID:23143686
Update Time:2025-07-18

Cyclopropane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • cyclopropane-1,2-diamine dihydrochloride
    • cis-Cyclopropane-1,2-diamine dihydrochloride
    • BCP24345
    • (1r.2r)-cyclopropane-1,2-diamine dihydrochloride
    • Cyclopropane-1,2-diamine dihydrochloride
    • MDL: MFCD22421764
    • Inchi: 1S/C3H8N2.2ClH/c4-2-1-3(2)5;;/h2-3H,1,4-5H2;2*1H
    • InChI Key: YWZISQGOINGERV-UHFFFAOYSA-N
    • SMILES: Cl.Cl.NC1CC1N

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 38.2
  • Topological Polar Surface Area: 52

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Cyclopropane-1,2-diamine dihydrochloride Related Literature

Additional information on Cyclopropane-1,2-diamine dihydrochloride

Comprehensive Overview of Cyclopropane-1,2-diamine dihydrochloride (CAS No. 88526-29-8)

Cyclopropane-1,2-diamine dihydrochloride (CAS No. 88526-29-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, chemical synthesis, and material science. This compound, characterized by its unique cyclopropane ring structure and diamine functionality, serves as a versatile building block for the development of novel molecules. Its dihydrochloride salt form enhances solubility and stability, making it particularly valuable in laboratory and industrial applications.

The growing interest in Cyclopropane-1,2-diamine dihydrochloride is driven by its potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its use as a chiral auxiliary or ligand in asymmetric synthesis, a topic frequently searched in academic and industrial databases. The compound's rigid three-membered ring imparts distinct steric and electronic properties, which are crucial for designing bioactive molecules with improved efficacy and selectivity. Recent studies have highlighted its role in the synthesis of antiviral agents and enzyme inhibitors, aligning with the current focus on therapeutic innovations.

From a chemical synthesis perspective, Cyclopropane-1,2-diamine dihydrochloride offers a robust platform for constructing complex molecular architectures. Its diamine functionality allows for facile derivatization, enabling the creation of diverse heterocyclic compounds and coordination complexes. This adaptability has made it a subject of interest in catalysis and supramolecular chemistry, where precise control over molecular interactions is paramount. Notably, the compound's compatibility with green chemistry principles—such as reduced waste generation and energy efficiency—has further amplified its appeal in sustainable research initiatives.

In the realm of material science, Cyclopropane-1,2-diamine dihydrochloride has shown promise as a precursor for advanced polymers and nanomaterials. Its ability to form stable hydrogen-bonded networks contributes to the development of functional materials with tailored mechanical and thermal properties. This aligns with the rising demand for smart materials and biocompatible coatings, topics frequently queried in scientific literature and patent databases. The compound's structural rigidity also makes it a candidate for designing molecular sensors and catalysts, addressing contemporary challenges in environmental monitoring and industrial processes.

Quality and purity are critical considerations when working with Cyclopropane-1,2-diamine dihydrochloride. Reputable suppliers ensure high-grade material with minimal impurities, as even trace contaminants can impact experimental outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's integrity, reflecting the stringent standards upheld in modern chemical research. Storage recommendations typically include cool, dry conditions to preserve its stability, a detail often sought by laboratory professionals and procurement specialists.

The future prospects of Cyclopropane-1,2-diamine dihydrochloride are closely tied to interdisciplinary innovation. As computational chemistry and machine learning continue to revolutionize molecular design, this compound is poised to play a pivotal role in accelerating the discovery of next-generation therapeutics and materials. Its integration into high-throughput screening platforms and combinatorial chemistry workflows underscores its relevance in cutting-edge research. For scientists and industry stakeholders, staying abreast of the latest advancements involving this compound is essential for leveraging its full potential.

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